Cas no 819792-56-8 (2-Propen-1-one, 3-(4-bromophenyl)-1-(3-chlorophenyl)-)

• Product Name: 2-Propen-1-one, 3-(4-bromophenyl)-1-(3-chlorophenyl)-
• CAS No: 819792-56-8
• MF: C₁₅H₁₀BrClO
• MW: 321.596302509308
• CID: 702460
• PubChem ID: 7947379
• Update Time: 2025-04-19

2-Propen-1-one, 3-(4-bromophenyl)-1-(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(4-bromophenyl)-1-(3-chlorophenyl)-
• 3-(4-bromophenyl)-1-(3-chlorophenyl)prop-2-en-1-one
• (E)-3-(4-bromophenyl)-1-(3-chlorophenyl)prop-2-en-1-one
• (2E)-3-(4-Bromophenyl)-1-(3-chlorophenyl)prop-2-en-1-one
• MFCD05364116
• 819792-56-8
• 1246451-68-2

• Inchi： 1S/C15H10BrClO/c16-13-7-4-11(5-8-13)6-9-15(18)12-2-1-3-14(17)10-12/h1-10H/b9-6+
• InChI Key： QUWMXEGITWCFEO-RMKNXTFCSA-N
• SMILES： BrC1C=CC(=CC=1)/C=C/C(C1C=CC=C(C=1)Cl)=O

Computed Properties

• Exact Mass: 319.96036g/mol
• Monoisotopic Mass: 319.96036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų